Cas no 53558-93-3 ((2R)-5-oxotetrahydrofuran-2-carboxylic acid)

• Product Name: (2R)-5-oxotetrahydrofuran-2-carboxylic acid
• CAS No: 53558-93-3
• MF: C₅H₆O₄
• MW: 130.098742008209
• MDL: MFCD00011567
• CID: 373985
• PubChem ID: 87574267
• Update Time: 2025-05-26

(2R)-5-oxotetrahydrofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-5-Oxotetrahydrofuran-2-carboxylic acid
• R-(-)-5-Oxotetrahydrofuran-2-carboxylic Acid
• (R)-(-)-5-Oxotetrahydrofuran-2-carboxylic Acid
• (R)-5-Oxotetrahydro-2-furancarboxylic acid
• (R)-5-Oxo-tetrahydro-furan-2-carboxylic acid
• 2-Furancarboxylic acid,tetrahydro-5-oxo-, (2R)-
• (R)-(-)-5-Oxo-2-tetrahydrofurancarboxylic acid
• (R)-(-)-tetrahydro-5-oxo-2-furancarboxylic acid
• (R)-tetrahydro-5-oxo-2-furancarboxylic acid
• AC1L2WZU
• SBB006581
• (R)-(-)-γ-Carboxy-γ-butyrolactone
• (R)-(-)-5-Oxo-2-tetrahydrofuroic Acid
• 2-Furancarboxylic acid, tetrahydro-5-oxo-, (2R)-
• (2R)-5-oxooxolane-2-carboxylic acid
• (R)-5-oxotetrahydrofuran-2-carboxylicacid
• (R)-(-)-5-Oxotetrahydrofuran-2-carboxylicAcid
• 5-Oxo-tetrahydro-furan-2-carboxylic
• 5-Furancarboxylic acid, tetrahydro-2-oxo-, (R)-(-)-
• (2R)-5-oxotetrahydrofuran-2-carboxylic acid

• MDL： MFCD00011567
• Inchi： 1S/C5H6O4/c6-4-2-1-3(9-4)5(7)8/h3H,1-2H2,(H,7,8)/t3-/m1/s1
• InChI Key： QVADRSWDTZDDGR-GSVOUGTGSA-N
• SMILES： O1C(CC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 129.01875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2

Experimental Properties

• Color/Form: powder
• Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 165-167 °C/0.3 mmHg(lit.)
• Refractive Index: 1.5800 (estimate)
• Solubility: Soluble (161 g/l) (25 º C),
• PSA: 66.43
• Optical Activity: [α]20/D −14°, c = 5 in methanol
• Solubility: Not determined

(2R)-5-oxotetrahydrofuran-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Other Chemical additives Functional Additives
• Other Chemical Reagents

Additional information on (2R)-5-oxotetrahydrofuran-2-carboxylic acid

(2R)-5-oxotetrahydrofuran-2-carboxylic acid (CAS No. 53558-93-3): A Comprehensive Overview

(2R)-5-oxotetrahydrofuran-2-carboxylic acid (CAS No. 53558-93-3) is a chiral organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique five-membered ring structure and a carboxylic acid functional group, making it a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals.

The chirality of (2R)-5-oxotetrahydrofuran-2-carboxylic acid is particularly important, as it can significantly influence the biological activity and pharmacological properties of the compounds derived from it. The (R) configuration at the chiral center imparts specific stereochemical properties that can be crucial for the selective binding to biological targets, such as enzymes and receptors.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (2R)-5-oxotetrahydrofuran-2-carboxylic acid. One notable approach involves the use of asymmetric catalysis, which allows for the highly enantioselective synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel iridium-catalyzed asymmetric hydrogenation method that achieved excellent yields and enantiomeric excesses (ee > 99%). This method has been widely adopted in both academic and industrial settings due to its robustness and environmental friendliness.

In the realm of medicinal chemistry, (2R)-5-oxotetrahydrofuran-2-carboxylic acid has been explored as a key intermediate in the synthesis of several drug candidates. One such application is in the development of prodrugs designed to enhance the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The carboxylic acid group in this compound can be readily modified to form esters or amides, which can then be metabolized in vivo to release the parent drug. This strategy has been successfully employed in the design of prodrugs for anticancer agents, antiviral drugs, and anti-inflammatory compounds.

Beyond its role as a synthetic intermediate, (2R)-5-oxotetrahydrofuran-2-carboxylic acid itself has been investigated for its potential therapeutic applications. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibits potent antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. Additionally, preliminary studies have suggested that it may have anti-inflammatory properties, making it a promising candidate for further investigation in this area.

The structural versatility of (2R)-5-oxotetrahydrofuran-2-carboxylic acid also makes it an attractive target for ligand design in drug discovery programs. The five-membered ring provides a rigid scaffold that can be functionalized with various substituents to modulate binding affinity and selectivity towards specific biological targets. For example, researchers at a leading pharmaceutical company have utilized this compound as a core structure in the development of inhibitors for kinases involved in cancer signaling pathways.

In conclusion, (2R)-5-oxotetrahydrofuran-2-carboxylic acid (CAS No. 53558-93-3) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and chiral properties make it an invaluable tool for researchers aiming to develop novel bioactive molecules and therapeutic agents. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing the frontiers of chemical biology and pharmaceutical science.